Cas no 39665-58-2 (Methyl guaiazulene-3-carboxylate)

• Product Name: Methyl guaiazulene-3-carboxylate
• CAS No: 39665-58-2
• Molecular Formula: C₁₇H₂₀O₂
• Molecular Weight: 256.3395
• CID: 857606

Methyl guaiazulene-3-carboxylate Properties

Names and Identifiers

• Methyl 5-isopropyl-3,8-dimethylazulene-1-carboxylate
• Methyl guaiazulene-3-carboxylate
• AK108081
• ANW-74927
• CTK8C5260
• Guajazulen-carbonsaeure-3-methylester
• I14-31174
• methyl 5-isopropyl-3,8-dimethyl-azulene-1-carboxylate
• Methyl-guajazulen-3-carboxylat

• InChIKey： ZBFWLEOAFONVHI-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20O2/c1-10(2)13-7-6-11(3)16-14(9-13)12(4)8-15(16)17(18)19-5/h6-10H,1-5H3
• SMILES： CC(C)C1=CC2=C(C)C=C(C2=C(C)C=C1)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes